Cas no 87938-34-9 (2-methoxycyclohexan-1-one)

2-methoxycyclohexan-1-one structure
2-methoxycyclohexan-1-one structure
Product Name:2-methoxycyclohexan-1-one
CAS No:87938-34-9
MF:C7H12O2
MW:128.168982505798
CID:992890
PubChem ID:110998
Update Time:2025-04-20

2-methoxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-methoxycyclohexan-1-one
    • SCHEMBL181970
    • AS-59453
    • racemic 2-methoxycyclohexanone
    • SY051810
    • 87938-34-9
    • 7429-44-9-Deleted-CAS
    • 2-Methoxycyclohexanone, 97%
    • MFCD00009610
    • EINECS 231-071-8
    • (RS)-2-methoxycyclohexanone
    • methoxycyclohexanone
    • 7429-44-9
    • FT-0643521
    • AKOS009156954
    • EN300-42158
    • Cyclohexanone, 2-methoxy-
    • (+)-2-methoxycyclohexanone
    • DTXSID20864060
    • M1171
    • 2-Methoxycyclohexanone
    • CS-0183772
    • FT-0612835
    • NS00046497
    • 6-chloro-
    • 2-Methoxy-cyclohexanone
    • A-oxo-3-Pyridinepropanenitrile
    • P19682
    • (+/-)-2-methoxycyclohexanone
    • (2s)-2-methoxycyclohexanone
    • (2R)-2-methoxycyclohexanone
    • DB-055856
    • DB-043266
    • Inchi: 1S/C7H12O2/c1-9-7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
    • InChI Key: JYJURPHZXCLFDX-UHFFFAOYSA-N
    • SMILES: O(C)C1C(CCCC1)=O

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3Ų
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